Cas no 1421472-06-1 (1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one)

• Product Name: 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one
• CAS No: 1421472-06-1
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 5402069
• Update Time: 2025-05-19

1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Benzothiazolyloxy)-1-azetidinyl]-2-[(4-methoxyphenyl)thio]ethanone
• 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one

• Inchi： 1S/C19H18N2O3S2/c1-23-13-6-8-15(9-7-13)25-12-18(22)21-10-14(11-21)24-19-20-16-4-2-3-5-17(16)26-19/h2-9,14H,10-12H2,1H3
• InChI Key： AOUNQGFJKBZFCY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(OC2=NC3=CC=CC=C3S2)C1)CSC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.3±60.0 °C(Predicted)
• pka: 1.82±0.10(Predicted)

Additional information on 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one

Chemical Profile of 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one (CAS No. 1421472-06-1)

The compound 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one, identified by its CAS number 1421472-06-1, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in therapeutic interventions. The structural motif incorporates a benzothiazole ring system, which is well-documented for its pharmacological properties, alongside an azetidine scaffold that introduces rigidity and specific binding interactions. The presence of a sulfanyl group at the second carbon of the ethanone backbone further enhances its molecular diversity, making it a candidate for diverse biological assays.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery. The benzothiazole moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Its ability to modulate various biological pathways makes it an attractive scaffold for medicinal chemists. The azetidine ring, on the other hand, provides a three-membered nitrogen-containing heterocycle that can engage in hydrogen bonding and π-stacking interactions, which are crucial for enzyme binding and receptor recognition. This combination of structural features in 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one suggests a multifaceted interaction potential with biological targets.

The sulfanyl group at the ethanone position introduces polarity and electronic characteristics that can influence the compound's solubility and metabolic stability. This feature is particularly important in drug design, as it can enhance oral bioavailability and reduce clearance rates. Additionally, the methoxy group on the phenyl ring contributes to electronic modulation and can affect binding affinity through steric and electronic interactions. These structural elements collectively contribute to the compound's pharmacokinetic profile and potential therapeutic efficacy.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular interactions with biological targets. Computational modeling techniques have been instrumental in predicting binding affinities and identifying key residues involved in receptor interactions. In the case of 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one, computational studies have suggested that the benzothiazole ring system interacts with hydrophobic pockets of target proteins, while the azetidine scaffold forms hydrogen bonds with polar residues. The sulfanyl group has been predicted to engage in salt bridge interactions or hydrogen bonding, depending on the target protein.

Moreover, the compound's potential therapeutic applications have been explored in several preclinical studies. Research has indicated that derivatives of benzothiazole-based compounds exhibit promising activity against various diseases. For instance, some analogs have shown efficacy in inhibiting enzymes involved in cancer progression or modulating inflammatory responses. The presence of multiple functional groups in 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one suggests that it may possess similar inhibitory properties or additional mechanisms of action.

One notable area of research has been the investigation of benzothiazole derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. Several studies have demonstrated that benzothiazole-based compounds can selectively inhibit specific kinases by binding to their active sites. The structural features of 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one, including the benzothiazole ring and sulfanyl group, make it a potential candidate for this application.

Another line of investigation has focused on the antimicrobial properties of benzothiazole derivatives. These compounds have shown activity against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The sulfanyl group in 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[(4-methoxyphenyl)sulfanyl]ethan-1-one may contribute to its antimicrobial efficacy by interfering with membrane integrity or metabolic pathways. Further studies are warranted to elucidate these mechanisms and explore potential therapeutic uses.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the benzothiazoloyloxy and sulfanyl groups, followed by cyclization reactions to form the azetidine scaffold. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization at specific positions on the molecular framework.

In conclusion,1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-[ (4-methoxyphenyl)sulfanyl]ethan - ¹ - one (CAS No . ¹ ₄ ² ¹ ⁴ 72 - 0 6 - ¹ ) represents a structurally complex and pharmacologically promising compound with significant potential for therapeutic applications . Its unique combination of functional groups , including a benzothiazole ring system , an azetidine scaffold , and sulfanyl groups , makes it an attractive candidate for further investigation . Recent advances in computational modeling , structure-based drug design , and synthetic chemistry have positioned this compound as a valuable asset in medicinal chemistry research . Continued exploration into its biological activities , mechanisms of action , and synthetic pathways will likely yield novel insights into its therapeutic potential .